molecular formula C5H11NO4S B8499629 4-Hydroxytetrahydropyran-3-sulfonamide CAS No. 1398606-44-4

4-Hydroxytetrahydropyran-3-sulfonamide

Cat. No. B8499629
CAS RN: 1398606-44-4
M. Wt: 181.21 g/mol
InChI Key: DPLRBFQCOBTMFQ-UHFFFAOYSA-N
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Description

4-Hydroxytetrahydropyran-3-sulfonamide is a useful research compound. Its molecular formula is C5H11NO4S and its molecular weight is 181.21 g/mol. The purity is usually 95%.
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properties

CAS RN

1398606-44-4

Product Name

4-Hydroxytetrahydropyran-3-sulfonamide

Molecular Formula

C5H11NO4S

Molecular Weight

181.21 g/mol

IUPAC Name

4-hydroxyoxane-3-sulfonamide

InChI

InChI=1S/C5H11NO4S/c6-11(8,9)5-3-10-2-1-4(5)7/h4-5,7H,1-3H2,(H2,6,8,9)

InChI Key

DPLRBFQCOBTMFQ-UHFFFAOYSA-N

Canonical SMILES

C1COCC(C1O)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1.09 g of 4-oxotetrahydropyran-3-sulfonamide were dissolved in THF, 0.23 g of sodium borohydride was added and the mixture was stirred at room temperature for 18 hours. The mixture was then adjusted to pH=2 with hydrochloric acid and concentrated under reduced pressure. The residue, bound to 8 g of Celite, was purified by means of a silica gel column (50 g): solvent A: dichloromethane, B: methanol, gradient: 0 min 3% B, 3 min 3% B, 5 min 5% B, 35 min 10% B, 44 min 10% B; flow rate 20 ml/min; detection: 220 nm, fraction size: 20 ml. After removal of the solvent under reduced pressure, the product was thus obtained with impurities. The residue (615 mg) was used further without further workup.
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Synthesis routes and methods II

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4-Oxotetrahydropyran-3-sulfonamide (1.09 g) was dissolved in 2:1 THF/methanol (110 ml), sodium borohydride (0.23 g) was added in portions and the mixture was stirred at room temperature for 18 hours. Concentrated hydrochloric acid was then used to set the pH to 2 and then the solvent was removed under reduced pressure. The residue was purified by chromatography (solvent: dichloromethane/methanol). This gave the product (0.65 g) with a molecular weight of 181.2 g/mol (C5H11NO4S).
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